Cas no 2228437-69-0 (4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile)

4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile is a versatile organic compound with unique structural properties. It exhibits high stability and excellent solubility in various organic solvents, making it suitable for a wide range of chemical reactions. Its difluorocyclohexyl moiety contributes to its stability and resistance to hydrolysis, while the amino and nitrile groups provide functional versatility for synthetic transformations. This compound is particularly valuable in the synthesis of pharmaceuticals and fine chemicals due to its potential for complexing metal ions and its role in polymerization reactions.
4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile structure
2228437-69-0 structure
Product Name:4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile
CAS No:2228437-69-0
MF:C14H16F2N2
MW:250.287050247192
CID:6585986
PubChem ID:165629854
Update Time:2025-10-17

4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile
    • EN300-1949741
    • 2228437-69-0
    • 4-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzonitrile
    • Inchi: 1S/C14H16F2N2/c15-14(16)7-5-13(10-18,6-8-14)12-3-1-11(9-17)2-4-12/h1-4H,5-8,10,18H2
    • InChI Key: PJQPOBWFQXYAHT-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=CC(C#N)=CC=2)(CN)CC1)F

Computed Properties

  • Exact Mass: 250.12815484g/mol
  • Monoisotopic Mass: 250.12815484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.8Ų

4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile Pricemore >>

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Additional information on 4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile

4-1-(Aminomethyl)-4,4-Difluorocyclohexylbenzonitrile (CAS No. 2228437-69-0): A Comprehensive Overview

4-1-(Aminomethyl)-4,4-difluorocyclohexylbenzonitrile (CAS No. 2228437-69-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile.

Chemical Structure and Properties

4-1-(Aminomethyl)-4,4-difluorocyclohexylbenzonitrile is a cyclic compound with a benzonitrile moiety and a difluorocyclohexyl group. The presence of the aminomethyl functional group adds to its reactivity and potential for forming various chemical bonds. The molecular formula of this compound is C13H13F2N2, and its molecular weight is approximately 237.25 g/mol. The difluorocyclohexyl ring imparts unique physical properties such as increased lipophilicity and stability, which are crucial for its biological activities.

Synthesis Methods

The synthesis of 4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile has been explored through various routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 4,4-difluorocyclohexanecarbaldehyde with an appropriate nitrile derivative followed by reductive amination to introduce the aminomethyl group. Another approach involves the coupling of 4-cyanobenzaldehyde with 1,1-difluoro-4-(aminomethyl)cyclohexane using transition metal catalysts. These synthetic strategies have been optimized to achieve high yields and minimize side reactions.

Biological Activities

4-1-(Aminomethyl)-4,4-difluorocyclohexylbenzonitrile has shown promising biological activities in several preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. Additionally, the compound has demonstrated anti-inflammatory properties by modulating the activity of inflammatory cytokines.

Clinical Applications and Research Advancements

The potential clinical applications of 4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile are being actively investigated in various preclinical and early-stage clinical trials. Recent studies have focused on its efficacy in treating conditions such as chronic pain, inflammation, and cancer. For example, a study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced tumor growth in mouse models by inhibiting key signaling pathways involved in cancer progression.

In another study published in the European Journal of Pharmacology, researchers explored the anti-inflammatory effects of 4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile. The results indicated that it significantly reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that this compound could be a valuable therapeutic agent for managing inflammatory diseases.

Safety and Toxicity Profiles

The safety and toxicity profiles of 4-1-(aminomethyl)-4,4-difluorocyclohexylbenzonitrile have been evaluated through extensive preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. However, further long-term studies are needed to fully assess its safety profile before it can be considered for clinical use.

Conclusion

4-1-(Aminomethyl)-4,4-difluorocyclohexylbenzonitrile (CAS No. 2228437-69-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its use for treating various diseases.

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